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Compound of Interest

Compound Name: Lead(ll) sulfate

Cat. No.: B103706

An In-depth Technical Guide to Lead(ll) Sulfate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of lead(ll) sulfate (PbSOa4), a
compound of significant interest in various industrial and research settings. The document
details its fundamental chemical and physical properties, outlines detailed experimental
protocols for its synthesis, and discusses its primary applications, particularly in the context of
energy storage.

Core Chemical and Physical Properties

Lead(ll) sulfate is an inorganic compound that presents as a white, crystalline solid.[1][2] It is
found naturally as the mineral anglesite.[1][3] The compound is notable for its low solubility in
water and its crucial role in the operation of lead-acid batteries.[1][4]

Identifier Value Reference
Chemical Formula PbSOa4 [1112]1[5]
Molecular Weight 303.26 g/mol [11[3][4]1[5]16]
CAS Number 7446-14-2 [21[5]

The key physical and chemical properties of lead(ll) sulfate are summarized below. These
properties are critical for its application in various fields, including materials science and
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electrochemistry.

Property Value Reference
Appearance White crystalline solid/powder [1][5]
Density 6.2 - 6.29 g/cm? at 25°C [11[31[4][5]
Melting Point 1087 - 1170 °C (decomposes) [311415][6]
Crystal Structure Orthorhombic [1][3]
Water Solubility \r;eer; tIozvirl)e(g)prox. 0.004 g/100 o

Soluble in concentrated acids
(HNOs3, HCI, H2S0a4),

Solubility concentrated alkali, and [11[3114]
ammonium salts. Insoluble in

alcohol.

Experimental Protocols: Synthesis of Lead(ll)
Sulfate

The most common laboratory synthesis of lead(ll) sulfate is through a precipitation reaction,
leveraging its poor solubility in aqueous solutions.

This protocol describes the synthesis of lead(ll) sulfate via the reaction of aqueous solutions of
lead(ll) nitrate and a soluble sulfate, such as potassium sulfate or sodium sulfate.

Materials:

Lead(ll) nitrate (Pb(NOs)2) solution (0.5 M)

Potassium sulfate (K2SOa4) or Sodium sulfate (NazSOa) solution (0.5 M)

Deionized water

Beakers

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://en.wikipedia.org/wiki/Lead(II)_sulfate
https://www.chemimpex.com/products/35630
https://en.wikipedia.org/wiki/Lead(II)_sulfate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7244456.htm
https://www.chembk.com/en/chem/Lead%20(II)%20sulfate
https://www.chemimpex.com/products/35630
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7244456.htm
https://www.chembk.com/en/chem/Lead%20(II)%20sulfate
https://www.chemimpex.com/products/35630
https://grokipedia.com/page/Lead(II)_sulfate
https://en.wikipedia.org/wiki/Lead(II)_sulfate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7244456.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7244456.htm
https://grokipedia.com/page/Lead(II)_sulfate
https://en.wikipedia.org/wiki/Lead(II)_sulfate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7244456.htm
https://www.chembk.com/en/chem/Lead%20(II)%20sulfate
https://www.benchchem.com/product/b103706?utm_src=pdf-body
https://www.benchchem.com/product/b103706?utm_src=pdf-body
https://www.benchchem.com/product/b103706?utm_src=pdf-body
https://www.benchchem.com/product/b103706?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Glass stirring rod

Filtration apparatus (funnel, filter paper, conical flask)

Drying oven

Evaporating dish
Methodology:

¢ Reaction: In a beaker, combine equal volumes of the lead(ll) nitrate solution and the
potassium sulfate solution (e.g., 75 cm? of each).[7][8][9] A white precipitate of lead(ll)
sulfate will form immediately. The reaction is: Pb(NOs)z(aq) + K2SOas(aq) — PbSOa(s) +
2KNOs(aq).[7]

 Stirring: Stir the mixture with a glass rod to ensure the reaction goes to completion.[7][8]

« Filtration: Set up the filtration apparatus. Pour the mixture through the filter paper to collect
the lead(ll) sulfate precipitate.[7][8][10]

» Washing: Wash the precipitate collected on the filter paper with deionized water. This step is
crucial to remove any soluble impurities, such as potassium nitrate.[7][8][10]

e Drying: Carefully transfer the filtered solid to a pre-weighed evaporating dish. Place the dish
in a drying oven set to a low temperature (e.g., 80-100°C) until the sample is completely dry
and a constant mass is achieved.[7][8][10]

This method involves the initial conversion of an insoluble lead compound (lead oxide) into a
soluble salt, followed by precipitation.

Materials:
o Lead(ll) oxide (PbO)
e Warm, dilute nitric acid (HNO3)

e Sodium sulfate (Na2S0a4) solution
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e Deionized water
» Standard laboratory glassware and filtration equipment as in Protocol 1
Methodology:

» Dissolution: Add lead(ll) oxide powder to a minimal amount of warm, dilute nitric acid. Stir
until the oxide dissolves completely to form a clear solution of lead(ll) nitrate.[11] The
reaction is: PbO(s) + 2HNOs(aq) - Pb(NOs)z(aq) + H20(l).

» Precipitation: To the resulting lead(ll) nitrate solution, add a solution of sodium sulfate. A
white precipitate of lead(ll) sulfate will form.[11]

« |solation and Purification: Follow steps 3-5 from Protocol 1 (Filtration, Washing, and Drying)
to isolate and purify the lead(ll) sulfate product.[11]

Visualized Workflows and Processes

Diagrams created using the DOT language provide clear visual representations of the
synthesis workflow and the compound's role in a key application.
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Caption: Experimental workflow for the synthesis of Lead(ll) Sulfate.
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Caption: Role of Lead(ll) Sulfate in a Lead-Acid Battery Cycle.

Applications and Relevance

Lead(ll) sulfate's properties make it indispensable in several areas of research and industry.

o Lead-Acid Batteries: This is the most prominent application. During the discharge cycle of a
lead-acid battery, both the lead anode and the lead dioxide cathode are converted into
lead(ll) sulfate.[1][12] This electrochemical reaction is reversed during charging. The
formation and dissolution of PbSOa4 are fundamental to the battery's ability to store and
release energy.[12]

e Pigments and Paints: Historically, lead(ll) sulfate has been used as a white pigment known
as "fast white" or "milk white" in paints and coatings due to its color and opacity.[1][4]

o Laboratory Reagent: In analytical chemistry, the formation of insoluble lead(ll) sulfate can
be used for the gravimetric analysis of lead or sulfates.
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« Industrial Applications: It also finds use as a stabilizer in certain plastics and as a weighting
agent for fabrics.[2][4][6]

Safety and Toxicology

It is critical for all personnel to handle lead(ll) sulfate with appropriate safety measures. The
compound is toxic and classified as a cumulative poison.[1][6] Chronic exposure can lead to
severe health issues, including anemia, kidney damage, and damage to the central nervous
system.[1][6] It is also corrosive and can cause severe eye irritation or burns upon contact.[1]
All handling should be performed in a well-ventilated area, preferably a fume hood, with
appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [molecular weight and formula of lead(ll) sulfate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103706#molecular-weight-and-formula-of-lead-ii-
sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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